4-(2,5-dioxopyrrolidin-1-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C20H20N4O5S/c25-18-2-1-11-23(18)17-12-14(9-10-21-17)13-22-30(28,29)16-5-3-15(4-6-16)24-19(26)7-8-20(24)27/h3-6,9-10,12,22H,1-2,7-8,11,13H2
• InChI Key: WKJXFSTUUJNYLI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=NC=CC(=C2)CNS(=O)(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O
• Molecular Formula: C20H20N4O5S
• Molecular Weight: 428.5 g/mol
• CAS No.: 2034389-31-4

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H20N4O5S and its molecular weight is 428.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has been dedicated to synthesizing and characterizing compounds with structural similarities to the specified compound, focusing on their potential as antagonists or inhibitors for various biological targets. One study detailed the synthesis of methylbenzenesulfonamide CCR5 antagonists, highlighting their potential in HIV-1 infection prevention due to their small molecular structure and active groups such as pyridine and benzenesulfonyl (Cheng De-ju, 2015).

Anticancer Activity

Novel indenopyridine derivatives containing benzenesulfonamide units have been synthesized and tested for their in vitro anticancer activity against breast cancer cell lines, with certain compounds showing higher potency than Doxorubicin, a reference drug (M. Ghorab & M. Al-Said, 2012). This indicates the compound's relevance in the development of new anticancer agents.

Ligand for Metal Coordination

The compound and its derivatives are being explored for their potential as ligands in metal coordination. This includes the study of molecular and supramolecular structures of N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide for prospective metal ligand applications (Danielle L Jacobs, B. Chan, & Abby R. O'Connor, 2013).

Photophysicochemical Properties

The photophysicochemical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units have been studied for their potential as photosensitizers in photodynamic therapy, an alternative cancer treatment method. These studies demonstrate the compound's good solubility, fluorescence, singlet oxygen production, and photostability, making it a viable candidate for cancer treatment (Gülen Atiye Öncül, Ö. Öztürk, & M. Pişkin, 2022).

Antimicrobial Activity

The synthesis and antimicrobial activity of compounds containing the benzenesulfonamide moiety have been investigated, with some derivatives showing promising results against Gram-positive and Gram-negative bacteria and fungi. This highlights the compound's potential in developing new antimicrobial agents (Saber M. Hassan et al., 2009).